![molecular formula C5H10N2 B1588511 (R)-3-Aminopentanenitrile CAS No. 400090-60-0](/img/structure/B1588511.png)
(R)-3-Aminopentanenitrile
Overview
Description
(R)-3-Aminopentanenitrile, also known as (R)-3-APN, is a chiral compound that belongs to the family of nitriles. It has been widely used in scientific research due to its unique chemical properties and biological activities.
Scientific Research Applications
Biotransformations in Synthesis
Biotransformations of related nitriles, like 3-arylpent-4-enenitriles, have been catalyzed by Rhodococcus erythropolis, leading to the synthesis of enantiopure 3-arylpent-4-enoic acids and amides. These compounds find applications in the synthesis of chiral gamma-amino acid, 2-pyrrolidinone, and 2-azepinone derivatives (Gao et al., 2006).
Enzymatic Reduction in Pharmaceutical Synthesis
The efficient enzymatic synthesis of (R)-3-Hydroxypentanenitrile, a crucial intermediate in immunosuppressive drug production, has been achieved using a novel acetoacetyl-CoA reductase from Achromobacter denitrificans (Kawano et al., 2014).
Organic Syntheses
Pentanedinitrile derivatives, such as those related to (R)-3-Aminopentanenitrile, have been used in the preparation of various biologically active compounds, including antitumor agents (Nishiwaki et al., 1999).
Enantioselective Synthesis
Studies have shown the potential for efficient chemo-enzymatic synthesis of related compounds, like (R)-3-hydroxypentanenitrile, with high enantiomeric excess, which is important for creating optically active pharmaceuticals (Kawano et al., 2012).
Applications in Chemical Communication
Compounds like (R)-3-ethyl-4-methylpentanol, which are structurally related to this compound, have been identified as critical components in the sex pheromones of certain ant species, demonstrating the potential for similar compounds in chemical communication (Castracani et al., 2008).
Asymmetric Syntheses
Research on asymmetric syntheses of amino acids related to this compound has provided insights into the configurations of various bioactive molecules, indicating the relevance of such compounds in the study of natural products (Bates & Gangwar, 1993).
properties
IUPAC Name |
(3R)-3-aminopentanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2/c1-2-5(7)3-4-6/h5H,2-3,7H2,1H3/t5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVPPLRDSFQDFLX-RXMQYKEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](CC#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50432478 | |
Record name | (R)-3-Aminopentanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50432478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
400090-60-0 | |
Record name | 3-Aminopentanenitrile, (3R)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0400090600 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (R)-3-Aminopentanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50432478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-3-Aminopentaneitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-AMINOPENTANENITRILE, (3R)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8G8QJZ928N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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